Cas no 114542-44-8 (4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-)

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]- is a flavonoid derivative characterized by its unique polyphenolic structure. The compound features multiple hydroxyl groups and prenyl side chains, contributing to its potential antioxidant and bioactive properties. Its structural complexity allows for interactions with biological targets, making it of interest in pharmacological and biochemical research. The presence of dihydroxy and prenylated substituents enhances its solubility and stability in organic solvents, facilitating purification and analysis. This compound may serve as a precursor or intermediate in the synthesis of more complex flavonoids or natural product analogs. Its well-defined molecular architecture supports studies on structure-activity relationships in medicinal chemistry.

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]- structure

114542-44-8 structure

Product Name:4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-

CAS No:114542-44-8

MF:C₂₅H₂₆O₅

MW:406.470947742462

CID:189733

PubChem ID:44257865

Update Time:2025-06-09

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-
- Honyucitrin
- 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-butenyl)phenyl]- (9CI)
- 5,7-Dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-4H-1-benzopyran-4-one
- [ "" ]
- CHEBI:175255
- UNII-2YC2S8ZYT4
- 5,7-Dihydroxy-2-(4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl)chromen-4-one
- 5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]chromen-4-one
- 5,7-Dihydroxy-2-(4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl)-4H-1-benzopyran-4-one
- starbld0000808
- 5,7-Dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-butenyl)phenyl]-4H-1-benzopyran-4-one, 9CI
- DTXSID601126554
- FS-9391
- 2-(3,5-Bis(3-methylbut-2-enyl)-4-oxidanyl-phenyl)-5,7-bis(oxidanyl)chromen-4-one
- SCHEMBL21777672
- 114542-44-8
- 2YC2S8ZYT4
- AKOS040761843
- 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl)-
- LMPK12110410
- F92986
- 5,7-Dihydroxy-2-(4-hydroxy-3,5-bis(3-methyl-2-butenyl)phenyl)-4H-1-benzopyran-4-one, 9ci
- Inchi： 1S/C25H26O5/c1-14(2)5-7-16-9-18(10-17(25(16)29)8-6-15(3)4)22-13-21(28)24-20(27)11-19(26)12-23(24)30-22/h5-6,9-13,26-27,29H,7-8H2,1-4H3
- InChI Key： DOFKPAVSYGZVQD-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=C(C=2C(C=C1C1C=C(C/C=C(\C)/C)C(=C(C/C=C(\C)/C)C=1)O)=O)O)O

Computed Properties

Exact Mass: 406.17800
Monoisotopic Mass: 406.178
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 683
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.6
Topological Polar Surface Area: 87A^2

Experimental Properties

Color/Form: Yellow powder
Density: 1.2±0.1 g/cm3
Boiling Point: 615.7±55.0 °C at 760 mmHg
Flash Point: 210.1±25.0 °C
PSA: 90.90000
LogP: 5.59420
Vapor Pressure: 0.0±1.8 mmHg at 25°C

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]- Pricemore >>

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